Cas no 2387599-94-0 (5-fluoro-1,3-benzoxazole-2-carboxylic acid;sodium salt)

• Product Name: 5-fluoro-1,3-benzoxazole-2-carboxylic acid;sodium salt
• CAS No: 2387599-94-0
• MF: C₈H₃FNNaO₃
• MW: 203.102496385574
• CID: 6308400
• PubChem ID: 138755844
• Update Time: 2026-03-11

5-fluoro-1,3-benzoxazole-2-carboxylic acid;sodium salt Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1,3-benzoxazole-2-carboxylic acid;sodium salt
• 2387599-94-0
• Sodium 5-Fluorobenzoxazole-2-carboxylate
• MFCD32174104
• starbld0046116
• D79234
• Sodium 5-fluorobenzo[d]oxazole-2-carboxylate
• SY322849
• 5-Fluoro-2-benzoxazolecarboxylic Acid Sodium Salt
• Sodium 5-fluoro-1,3-benzoxazole-2-carboxylate
• CID 155819493
• PS-18143
• 5-fluoro-1,3-benzoxazole-2-carboxylate
• sodium;5-fluoro-1,3-benzoxazole-2-carboxylate
• CS-0309805
• 5-Fluoro-1,3-benzoxazole-2-carboxylicacid;sodiumsalt

• Inchi： 1S/C8H4FNO3.Na/c9-4-1-2-6-5(3-4)10-7(13-6)8(11)12;/h1-3H,(H,11,12);/q;+1/p-1
• InChI Key： FQZOOEDAJQZPHN-UHFFFAOYSA-M
• SMILES： [Na+].FC1C=CC2=C(C=1)N=C(C(=O)[O-])O2

Computed Properties

• Exact Mass: 202.99946540g/mol
• Monoisotopic Mass: 202.99946540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Additional information on 5-fluoro-1,3-benzoxazole-2-carboxylic acid;sodium salt

5-Fluoro-1,3-Benzoxazole-2-Carboxylic Acid Sodium Salt: A Comprehensive Overview

5-fluoro-1,3-benzoxazole-2-carboxylic acid sodium salt is a compound with the CAS number 2387599-94-0, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in drug development and advanced materials. The benzoxazole core of the molecule is a key feature, as it contributes to its stability and reactivity under various conditions.

Recent studies have highlighted the importance of fluorinated benzoxazole derivatives in medicinal chemistry. The introduction of a fluorine atom at the 5-position of the benzoxazole ring enhances the compound's lipophilicity and bioavailability, making it a promising candidate for drug delivery systems. Researchers have explored its potential as a building block for designing novel antibiotics and anticancer agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 5-fluoro-1,3-benzoxazole-2-carboxylic acid sodium salt exhibits selective inhibition against certain enzymes involved in cancer cell proliferation.

In addition to its medicinal applications, this compound has found utility in the synthesis of advanced materials. The sodium salt form of 5-fluoro-1,3-benzoxazole-2-carboxylic acid is particularly valuable due to its enhanced solubility in polar solvents. This property makes it an ideal precursor for the preparation of functional polymers and hybrid materials. A 2023 research article in *Advanced Materials* reported that incorporating this compound into polymer matrices significantly improves their thermal stability and mechanical properties.

The synthesis of 5-fluoro-1,3-benzoxazole-2-carboxylic acid sodium salt typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of microwave-assisted synthesis has been shown to reduce reaction times while maintaining high yields. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for such compounds.

From an analytical perspective, the characterization of 5-fluoro-1,3-benzoxazole-2-carboxylic acid sodium salt has been enhanced by modern spectroscopic techniques. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into its molecular structure and conformational dynamics. These studies are crucial for understanding its interactions with biological systems and its behavior in different chemical environments.

In conclusion, 5-fluoro-1,3-benzoxazole-2-carboxylic acid sodium salt is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, position it as a valuable tool in both academic research and industrial applications. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in shaping future innovations in chemistry and materials science.